Cas no 632300-38-0 (2-(1-Adamantyl)-4-(chloromethyl)-1,3-thiazole)

• Product Name: 2-(1-Adamantyl)-4-(chloromethyl)-1,3-thiazole
• CAS No: 632300-38-0
• MF: C₁₄H₁₈ClNS
• MW: 267.81742143631
• MDL: MFCD03765576
• CID: 871655
• Update Time: 2026-04-29

2-(1-Adamantyl)-4-(chloromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Adamantan-1-yl)-4-(chloromethyl)thiazole
• 2-(1-adamantyl)-4-(chloromethyl)-1,3-thiazole
• 2,6-DIBROMO-4-ISOPROPYLPHENYL ISOCYANATE
• 2-(1-Adamantyl)-4-(chloromethyl)-1,3-thiazole

• MDL： MFCD03765576
• Inchi： InChI=1S/C14H18ClNS/c15-7-12-8-17-13(16-12)14-4-9-1-10(5-14)3-11(2-9)6-14/h8-11H,1-7H2
• InChI Key： ADUVVOVMHYJPLH-UHFFFAOYSA-N
• SMILES： C1C2CC3CC1CC(C2)(C3)C4=NC(=CS4)CCl

Computed Properties

• Exact Mass: 267.08500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 41.13000
• LogP: 4.34970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(1-Adamantyl)-4-(chloromethyl)-1,3-thiazole

Introduction to 2-(1-Adamantyl)-4-(chloromethyl)-1,3-thiazole (CAS No. 632300-38-0)

2-(1-Adamantyl)-4-(chloromethyl)-1,3-thiazole (CAS No. 632300-38-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1-adamantyl group and a chloromethyl-substituted thiazole ring. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The 1-adamantyl group, known for its high steric hindrance and stability, imparts unique properties to the molecule, making it an attractive candidate for drug design. The chloromethyl substitution on the thiazole ring further enhances the compound's reactivity and functional versatility. These features collectively suggest that 2-(1-Adamantyl)-4-(chloromethyl)-1,3-thiazole could serve as a valuable building block in the synthesis of more complex molecules with therapeutic potential.

Recent studies have explored the biological activities of 2-(1-Adamantyl)-4-(chloromethyl)-1,3-thiazole. One notable area of research involves its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its function and potentially slowing down tumor growth.

In addition to its enzymatic inhibition properties, 2-(1-Adamantyl)-4-(chloromethyl)-1,3-thiazole has also been investigated for its antimicrobial activity. A recent study published in the European Journal of Medicinal Chemistry demonstrated that this compound shows promising antibacterial effects against several drug-resistant strains of bacteria. The high steric hindrance provided by the 1-adamantyl group was found to enhance the compound's ability to penetrate bacterial cell walls, making it a potential candidate for developing new antibiotics.

The structural flexibility of 2-(1-Adamantyl)-4-(chloromethyl)-1,3-thiazole also makes it an excellent starting point for combinatorial chemistry approaches. Researchers can modify the chloromethyl group or introduce additional functional groups to tailor the compound's properties for specific therapeutic applications. This versatility is particularly valuable in drug discovery programs where rapid screening and optimization are essential.

Clinical trials involving derivatives of 2-(1-Adamantyl)-4-(chloromethyl)-1,3-thiazole are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with several compounds demonstrating favorable pharmacokinetic profiles and low toxicity levels. These findings suggest that further development of these derivatives could lead to new therapeutic options for patients with unmet medical needs.

In conclusion, 2-(1-Adamantyl)-4-(chloromethyl)-1,3-thiazole (CAS No. 632300-38-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that this compound will play a significant role in the discovery and design of new drugs with therapeutic value.